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Compound of Interest

Compound Name: 2-Chloro-5-(chloromethyl)pyridine

Cat. No.: B046043 Get Quote

An In-depth Technical Guide to the Synonyms and Alternative Names of 2-Chloro-5-
(chloromethyl)pyridine

This technical guide provides a comprehensive overview of the synonyms, alternative names,

and key identifiers for the chemical compound 2-Chloro-5-(chloromethyl)pyridine. This

information is essential for researchers, scientists, and professionals in drug development and

agrochemical synthesis to ensure accurate identification and sourcing of this important

intermediate.

Chemical Identity and Nomenclature
2-Chloro-5-(chloromethyl)pyridine is a disubstituted pyridine derivative that serves as a

critical building block in the synthesis of various commercial products, most notably

neonicotinoid insecticides such as imidacloprid and acetamiprid.[1][2][3] Its chemical structure

consists of a pyridine ring with a chlorine atom at the 2-position and a chloromethyl group at

the 5-position.

The systematic and unambiguous identification of chemical compounds is crucial in scientific

research and commerce. The following sections and tables summarize the various names and

identifiers associated with 2-Chloro-5-(chloromethyl)pyridine.
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The International Union of Pure and Applied Chemistry (IUPAC) provides a standardized

nomenclature for chemical compounds. The official IUPAC name for this compound is 2-
chloro-5-(chloromethyl)pyridine.[4][5] Other systematic names are also used, often following

the conventions of chemical indexing services.

Common Synonyms and Trivial Names
In addition to its systematic name, 2-Chloro-5-(chloromethyl)pyridine is known by several

common synonyms and trivial names in commercial and laboratory settings. These names are

often shorter or historical. It is also sometimes referred to as an impurity of imidacloprid.[1][6]

Chemical Identifiers
For precise identification, a variety of registry numbers and codes are assigned to chemical

substances. These identifiers are unique and provide a reliable way to reference the compound

in databases and regulatory documents.

Data Presentation: Synonyms and Identifiers
The quantitative and qualitative data regarding the nomenclature of 2-Chloro-5-
(chloromethyl)pyridine are summarized in the tables below for easy reference and

comparison.

Table 1: Synonyms and Alternative Names for 2-Chloro-5-(chloromethyl)pyridine
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Name Type Name

IUPAC Name 2-chloro-5-(chloromethyl)pyridine[4][7]

Systematic Name Pyridine, 2-chloro-5-(chloromethyl)-[1][3][6][7][8]

Common Synonyms 2-Chloro-5-chloromethylpyridine[2][9][10]

5-(Chloromethyl)-2-chloropyridine[3][8]

3-(Chloromethyl)-6-chloropyridine[3][8]

6-Chloro-3-(chloromethyl)pyridine[3][8]

(6-Chloro-3-pyridyl)methyl chloride[8]

2-Chloropyridin-5-ylmethyl chloride[3][8]

2-Chloro-5-pyridylmethyl chloride[3][8]

6-chloro-3-pyridylmethyl chloride[7]

2-chloro-chloromethylpyridine[1][6][9]

Language Variants 2-Chlor-5-(chlormethyl)pyridin [German][10]

2-Chloro-5-(chlorométhyl)pyridine [French][10]

Other Names imidacloprid impurity[1][6]

Table 2: Key Chemical Identifiers
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Identifier Value

CAS Registry Number 70258-18-3[1][2][3][4][7][8][9][10]

EC Number 454-800-3[3][7] or 615-091-8[7]

PubChem CID 155479[7]

MDL Number MFCD00125366[1][7][9]

InChI Key
SKCNYHLTRZIINA-UHFFFAOYSA-N[3][4][5]

[10]

SMILES ClCC1=CN=C(Cl)C=C1[4][9]

DSSTox Substance ID DTXSID50220498[3][7]

Experimental Protocols
This document focuses on the nomenclature and identification of 2-Chloro-5-
(chloromethyl)pyridine. Detailed experimental protocols for the synthesis or analysis of this

compound are beyond the scope of this guide. Researchers are advised to consult peer-

reviewed scientific literature and established chemical synthesis databases for reliable

experimental procedures. The synthesis of this compound can be achieved from 2-chloro-5-

methylpyridine through a chlorination reaction.[8]

Visualization of Nomenclature Relationships
The following diagram illustrates the logical relationships between the different types of names

and identifiers for 2-Chloro-5-(chloromethyl)pyridine.

Caption: Logical relationships of chemical nomenclature.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b046043?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

